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Compound Name: 4-Bromoacetophenone oxime
Cat. No.: B16142808
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For Researchers, Scientists, and Drug Development Professionals

This technical guide provides an in-depth overview of the spectroscopic data for 4-
Bromoacetophenone oxime (CsHsBrNO), a valuable intermediate in organic synthesis. The
document details its Nuclear Magnetic Resonance (NMR), Infrared (IR), and Mass
Spectrometry (MS) data, offering a comprehensive resource for compound characterization
and quality control.

Core Spectroscopic Data

The following sections present the key spectroscopic data for 4-Bromoacetophenone oxime,
organized for clarity and ease of comparison.

Nuclear Magnetic Resonance (NMR) Spectroscopy

NMR spectroscopy is a powerful tool for elucidating the molecular structure of 4-
Bromoacetophenone oxime. The data presented here were obtained in deuterated
chloroform (CDCls).

1H NMR Data
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Chemical Shift (8)

Multiplicity Integration Assignment

Ppm

2.29 Singlet 3H -CHs

7.45 Doublet 2H Ar-H

7.52 Doublet 2H Ar-H

8.80 (broad) Singlet 1H N-OH
13C NMR Data

Chemical Shift (8) ppm Assignment

119 -CHs

124.0 Ar-C

127.8 Ar-CH

131.7 Ar-CH

135.5 Ar-C

155.7 C=N

Infrared (IR) Spectroscopy

The IR spectrum of 4-Bromoacetophenone oxime provides valuable information about the

functional groups present in the molecule. The data below corresponds to the analysis of a

solid sample.
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Wavenumber (cm~?)

Intensity

Assignment

3235 Strong, Broad O-H stretch (oxime)
1605 Medium C=N stretch

1485 Medium Aromatic C=C stretch
1070 Strong C-Br stretch

935 Medium N-O stretch

Mass Spectrometry (MS)

Mass spectrometry provides information about the molecular weight and fragmentation pattern

of 4-Bromoacetophenone oxime, aiding in its identification and structural confirmation.

miz Relative Intensity (%) Assighment
215 100 [M+2]* (with 81Br)
213 98 [M]* (with 7°Br)
198 40 [M-OH]*

184 25 [M-CHs-O]*
156/154 30 [C7HsBr]*

133 15 [M-Br]*

118 20 [CsHsN]*

76 45 [CeHa]*

Experimental Protocols

Detailed methodologies for the acquisition of the presented spectroscopic data are outlined

below.

Synthesis of 4-Bromoacetophenone Oxime
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4-Bromoacetophenone oxime can be synthesized via the reaction of 4-Bromoacetophenone
with hydroxylamine hydrochloride in the presence of a base. A typical procedure involves
dissolving 4-Bromoacetophenone in ethanol, followed by the addition of hydroxylamine
hydrochloride and sodium acetate. The mixture is then refluxed for several hours. After cooling,
the product is precipitated by the addition of water, filtered, and purified by recrystallization.

NMR Spectroscopy

A sample of 4-Bromoacetophenone oxime was dissolved in deuterated chloroform (CDCls)
containing 0.03% tetramethylsilane (TMS) as an internal standard. Both *H and 3C NMR
spectra were recorded on a 400 MHz spectrometer.

Infrared (IR) Spectroscopy

The IR spectrum was obtained using a Fourier-Transform Infrared (FTIR) spectrometer. A small
amount of the solid 4-Bromoacetophenone oxime was finely ground with potassium bromide

(KBr) and pressed into a thin, transparent pellet. The spectrum was recorded over the range of
4000-400 cm~2.

Mass Spectrometry (MS)

The mass spectrum was acquired using an Electron lonization (EI) mass spectrometer. The
sample was introduced into the ion source, and the resulting fragments were analyzed by a
guadrupole mass analyzer.

Logical Workflow for Spectroscopic Analysis

The following diagram illustrates the general workflow for the spectroscopic analysis of a
synthesized compound like 4-Bromoacetophenone oxime.
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Workflow for Spectroscopic Analysis of 4-Bromoacetophenone Oxime

Synthesis & Purification

Synthesis of 4-Bromoacetophenone Oxime

'

Purification (e.g., Recrystallization)

Spectroscopic Analysis

NMR Spectroscopy
(*H and 13C) IR Spectroscopy Mass Spectrometry

Datataterpretation & Confiratation

Spectral Data Interpretation
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Caption: General workflow for the synthesis, purification, and spectroscopic analysis of 4-
Bromoacetophenone oxime.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
Suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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